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Compound of Interest

Compound Name: 2-Methoxy-3-methylaniline

CAS No.: 18102-30-2

Cat. No.: B098021

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectral data for 2-
Methoxy-3-methylaniline (C₈H₁₁NO, Molar Mass: 137.18 g/mol ). Due to the limited

availability of published experimental spectra for this specific isomer, this document presents

predicted data based on the analysis of structurally similar compounds and general principles

of spectroscopy. It also outlines standardized experimental protocols for acquiring such data.

Predicted Spectral Data
The following tables summarize the anticipated Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 2-Methoxy-3-methylaniline. These predictions are

derived from spectral data of isomeric and related aromatic amines.

Table 1: Predicted ¹H NMR Spectral Data
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.8-7.2 Multiplet 3H
Aromatic protons (H4,

H5, H6)

~3.8 Singlet 3H
Methoxy protons (-

OCH₃)

~3.7 (broad) Singlet 2H Amine protons (-NH₂)

~2.2 Singlet 3H Methyl protons (-CH₃)

Table 2: Predicted ¹³C NMR Spectral Data
Chemical Shift (δ, ppm) Assignment

~145-150 C2 (quaternary, attached to -OCH₃)

~135-140 C1 (quaternary, attached to -NH₂)

~120-130 Aromatic CH carbons (C4, C5, C6)

~115-120 C3 (quaternary, attached to -CH₃)

~55-60 Methoxy carbon (-OCH₃)

~15-20 Methyl carbon (-CH₃)

Table 3: Predicted IR Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Intensity Assignment

3450-3300 Medium, Doublet N-H stretching (primary amine)

3100-3000 Medium Aromatic C-H stretching

2950-2850 Medium
Aliphatic C-H stretching (-

OCH₃, -CH₃)

1620-1580 Strong N-H bending (scissoring)

1500-1400 Strong Aromatic C=C stretching

1250-1200 Strong Aryl-O stretching (asymmetric)

1050-1000 Medium Aryl-O stretching (symmetric)

850-750 Strong
C-H out-of-plane bending

(aromatic substitution pattern)

Table 4: Predicted Mass Spectrometry Data
m/z Relative Intensity Assignment

137 High [M]⁺ (Molecular ion)

122 High [M - CH₃]⁺

107 Medium
[M - OCH₃]⁺ or [M - NH₂ -

CH₃]⁺

94 Medium [M - CH₃ - CO]⁺

77 Medium [C₆H₅]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectral data of aromatic

amines like 2-Methoxy-3-methylaniline.

NMR Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.
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Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of 2-Methoxy-3-methylaniline in 0.5-

0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters: spectral width of 10-15 ppm, pulse angle of 30-45°, relaxation delay of

1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-

noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters: spectral width of 200-250 ppm, pulse angle of 45-90°, relaxation delay

of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural

abundance of ¹³C.

Data Processing: Process the raw data using appropriate software (e.g., MestReNova,

TopSpin). This includes Fourier transformation, phase correction, baseline correction, and

referencing the chemical shifts to the residual solvent peak or an internal standard (e.g.,

TMS).

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Methodology:

Sample Preparation:

Neat Liquid: If the sample is a liquid, a thin film can be prepared between two KBr or NaCl

plates.
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KBr Pellet (for solids): Mix a small amount of the solid sample (1-2 mg) with approximately

100-200 mg of dry KBr powder in a mortar and pestle. Grind the mixture to a fine powder

and press it into a transparent pellet using a hydraulic press.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Spectrum Acquisition:

Record a background spectrum of the empty sample compartment (or the KBr pellet

without the sample).

Place the prepared sample in the spectrometer's sample holder and acquire the sample

spectrum.

The instrument will automatically subtract the background spectrum from the sample

spectrum.

Data Analysis: Analyze the resulting spectrum for characteristic absorption bands

corresponding to the functional groups present in 2-Methoxy-3-methylaniline.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via

a suitable inlet system, such as direct infusion or, more commonly, coupled with a gas

chromatograph (GC-MS) for separation and analysis.

Ionization: Utilize an appropriate ionization technique. Electron Ionization (EI) is a common

method for relatively small, volatile molecules and provides characteristic fragmentation

patterns.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).
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Detection: The separated ions are detected, and a mass spectrum is generated, plotting the

relative abundance of ions against their m/z values.

Data Interpretation: Identify the molecular ion peak ([M]⁺) to confirm the molecular weight.

Analyze the fragmentation pattern to gain further structural information.

Visualization of Analytical Workflow
The following diagram illustrates a logical workflow for the comprehensive spectral analysis of a

synthesized aromatic compound like 2-Methoxy-3-methylaniline.
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Caption: Workflow for the synthesis, purification, and spectral analysis of 2-Methoxy-3-
methylaniline.
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[https://www.benchchem.com/product/b098021/docs#spectral-analysis-of-2-methoxy-3-
methylaniline-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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